Cas no 2228784-39-0 (tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate
• CAS No: 2228784-39-0
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6456018
• PubChem ID: 165751547
• Update Time: 2025-06-23

tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate
• EN300-1882586
• 2228784-39-0

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(19)17-6-4-5-11(9-17)15(10-16)7-12(18)8-15/h11H,4-9H2,1-3H3
• InChI Key： GIHIFSKGANTXEZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate

tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate, also known by its CAS number 2228784-39-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring with a cyclobutane moiety and a tert-butyl ester group. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and exhibiting diverse properties.

The molecular structure of tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate is intriguing due to the combination of a six-membered piperidine ring and a four-membered cyclobutane ring. The piperidine ring, which is a saturated heterocyclic amine, contributes to the compound's ability to form hydrogen bonds and participate in various stereochemical interactions. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can influence its reactivity and stability. The tert-butyl ester group further enhances the molecule's solubility and stability under certain conditions.

Recent studies have highlighted the potential of tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly those with potential therapeutic applications. For instance, the compound has been investigated as a building block for the development of inhibitors targeting specific enzymes involved in disease pathways. Its unique structure allows for the creation of molecules with high specificity and affinity for their target proteins.

In addition to its role in drug discovery, tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate has also been studied for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration as a ligand in coordination chemistry. This property could be exploited in the development of new materials with applications in catalysis, sensing, and electronics.

The synthesis of tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. This is followed by coupling reactions to introduce the piperidine and tert-butyl ester groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The physical properties of tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate, such as its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are critical for determining its suitability for different applications. For example, its high stability under thermal conditions makes it ideal for use in high-throughput screening assays in drug discovery.

In terms of toxicity and environmental impact, preliminary studies suggest that tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate exhibits low toxicity to aquatic organisms. However, further research is needed to fully understand its environmental fate and potential risks. Regulatory agencies may require additional data to assess its safety for industrial and commercial use.

The future outlook for tert-butyl 3-(1-cyano-3-oxocyclobutyl)piperidine-1-carboxylate appears promising, with ongoing research exploring its applications in areas such as nanotechnology and green chemistry. Its unique structure continues to inspire innovative approaches to chemical synthesis and material design.